Cas no 1240725-47-6 (2,8-Dioxa-5-azaspiro[3.5]nonane)

• Product Name: 2,8-Dioxa-5-azaspiro[3.5]nonane
• CAS No: 1240725-47-6
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 2195142
• PubChem ID: 72207607
• Update Time: 2025-10-17

2,8-Dioxa-5-azaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• 2,8-Dioxa-5-azaspiro[3.5]nonane
• EN300-1645449
• AT25508
• AKOS016354046
• PS-9394
• 2,8-Dioxa-5-azaspiro(3.5)nonane
• CS-0235895
• QZB72547
• 866-307-4
• DB-355363
• 1240725-47-6
• SCHEMBL16373798

• Inchi： 1S/C6H11NO2/c1-2-8-3-6(7-1)4-9-5-6/h7H,1-5H2
• InChI Key： JVRAGOCQIKGTJF-UHFFFAOYSA-N
• SMILES： O1CC2(COCCN2)C1

Computed Properties

• Exact Mass: 129.078978594Da
• Monoisotopic Mass: 129.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2,8-Dioxa-5-azaspiro[3.5]nonane

Recent Advances in the Application of 2,8-Dioxa-5-azaspiro[3.5]nonane (CAS: 1240725-47-6) in Chemical Biology and Pharmaceutical Research

The compound 2,8-Dioxa-5-azaspiro[3.5]nonane (CAS: 1240725-47-6) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique heterocyclic framework, has garnered significant attention due to its potential applications in drug discovery and development. Recent studies have highlighted its utility as a versatile building block for the synthesis of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2,8-Dioxa-5-azaspiro[3.5]nonane derivatives as potent inhibitors of bacterial efflux pumps, a critical mechanism in antibiotic resistance. The researchers synthesized a series of analogs and evaluated their activity against multidrug-resistant Staphylococcus aureus strains. Notably, one derivative exhibited a 16-fold increase in potency compared to existing efflux pump inhibitors, suggesting its potential as a lead compound for combating antibiotic resistance.

In the field of neuroscience, 2,8-Dioxa-5-azaspiro[3.5]nonane has been investigated as a key structural component in the development of sigma-1 receptor modulators. A 2024 preclinical study reported in ACS Chemical Neuroscience revealed that spirocyclic derivatives of this compound showed remarkable selectivity for sigma-1 receptors over other CNS targets. These compounds demonstrated neuroprotective effects in models of Parkinson's disease, reducing dopaminergic neuron loss by up to 45% in animal models, while maintaining favorable blood-brain barrier permeability.

The synthetic versatility of 2,8-Dioxa-5-azaspiro[3.5]nonane has also been explored in recent medicinal chemistry campaigns. A breakthrough in synthetic methodology was reported in Organic Letters (2023), where researchers developed a novel one-pot synthesis of this scaffold with improved yield (82%) and enantioselectivity (>99% ee). This advancement has significantly facilitated the production of chiral derivatives for structure-activity relationship studies.

Pharmacokinetic studies of 2,8-Dioxa-5-azaspiro[3.5]nonane-based compounds have shown promising results. A recent ADME (Absorption, Distribution, Metabolism, and Excretion) profiling study indicated that derivatives maintain good metabolic stability in human liver microsomes (t_1/2 > 120 minutes) while exhibiting low cytochrome P450 inhibition. These properties make the scaffold particularly attractive for further drug development efforts.

Emerging applications in targeted drug delivery have also been reported. Researchers have functionalized 2,8-Dioxa-5-azaspiro[3.5]nonane to create pH-sensitive prodrugs that demonstrate selective release in tumor microenvironments. Early in vivo results show a 3-fold increase in tumor accumulation compared to conventional formulations, with reduced off-target effects.

As research progresses, the unique structural features of 2,8-Dioxa-5-azaspiro[3.5]nonane continue to reveal new therapeutic possibilities. Current investigations are exploring its potential in antiviral therapies, with preliminary data showing activity against SARS-CoV-2 variants. The compound's balanced lipophilicity (clogP ~2.1) and molecular weight (~155 g/mol) make it an ideal starting point for further medicinal chemistry optimization across multiple therapeutic areas.